Cas no 2137663-36-4 (Ethanone, 1-[1-[(2,4-dimethyl-5-oxazolyl)methyl]-1H-1,2,3-triazol-4-yl]-)

• Product Name: Ethanone, 1-[1-[(2,4-dimethyl-5-oxazolyl)methyl]-1H-1,2,3-triazol-4-yl]-
• CAS No: 2137663-36-4
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 5278274
• Update Time: 2025-07-31

Ethanone, 1-[1-[(2,4-dimethyl-5-oxazolyl)methyl]-1H-1,2,3-triazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[1-[(2,4-dimethyl-5-oxazolyl)methyl]-1H-1,2,3-triazol-4-yl]-

• Inchi： 1S/C10H12N4O2/c1-6-10(16-8(3)11-6)5-14-4-9(7(2)15)12-13-14/h4H,5H2,1-3H3
• InChI Key： QWFJNLVBELDAGD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CN(CC2OC(C)=NC=2C)N=N1)C

Additional information on Ethanone, 1-[1-[(2,4-dimethyl-5-oxazolyl)methyl]-1H-1,2,3-triazol-4-yl]-

Recent Advances in the Study of Ethanone, 1-[1-[(2,4-dimethyl-5-oxazolyl)methyl]-1H-1,2,3-triazol-4-yl]- (CAS: 2137663-36-4)

Ethanone, 1-[1-[(2,4-dimethyl-5-oxazolyl)methyl]-1H-1,2,3-triazol-4-yl]-, with the CAS number 2137663-36-4, is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutic agents. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

The compound's unique structure, featuring a triazole and oxazole moiety, has been the focus of several synthetic and pharmacological studies. Researchers have investigated its role as a key intermediate in the synthesis of more complex molecules with potential biological activity. Recent publications have demonstrated its utility in click chemistry reactions, where it serves as a versatile building block for the construction of diverse chemical libraries.

One of the most promising areas of research involves the compound's potential as an inhibitor of specific enzymatic pathways. Preliminary in vitro studies have shown that derivatives of Ethanone, 1-[1-[(2,4-dimethyl-5-oxazolyl)methyl]-1H-1,2,3-triazol-4-yl]- exhibit moderate to strong inhibitory activity against certain kinases and proteases, which are often targeted in cancer and inflammatory diseases. These findings suggest that further optimization of this scaffold could lead to the development of new therapeutic candidates.

In addition to its pharmacological potential, recent studies have also explored the compound's physicochemical properties. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and stability under various conditions. These studies have provided valuable insights into the compound's behavior in biological systems, which is crucial for its further development as a drug candidate.

Despite these promising findings, challenges remain in the development of Ethanone, 1-[1-[(2,4-dimethyl-5-oxazolyl)methyl]-1H-1,2,3-triazol-4-yl]- as a therapeutic agent. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further chemical modification and formulation studies. Ongoing research is focused on optimizing these properties while maintaining or enhancing the compound's biological activity.

In conclusion, Ethanone, 1-[1-[(2,4-dimethyl-5-oxazolyl)methyl]-1H-1,2,3-triazol-4-yl]- (CAS: 2137663-36-4) represents a promising scaffold for drug discovery. Its unique chemical structure and demonstrated biological activity make it a valuable target for further research. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in preclinical models of disease.